Cas no 957129-39-4 (1H-Pyrazole-3-carboxylic acid, 5-ethyl-4-methyl-, ethyl ester)

1H-Pyrazole-3-carboxylic acid, 5-ethyl-4-methyl-, ethyl ester structure
957129-39-4 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 5-ethyl-4-methyl-, ethyl ester
CAS No:957129-39-4
MF:C9H14N2O2
MW:182.219662189484
CID:5667175
Update Time:2023-09-11

1H-Pyrazole-3-carboxylic acid, 5-ethyl-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 5-ethyl-4-methyl-, ethyl ester
    • Ethyl 5-ethyl-4-methyl-1H-pyrazole-3-carboxylate
    • Inchi: 1S/C9H14N2O2/c1-4-7-6(3)8(11-10-7)9(12)13-5-2/h4-5H2,1-3H3,(H,10,11)
    • InChI Key: IZNPVQCDMDMULJ-UHFFFAOYSA-N
    • SMILES: N1C(CC)=C(C)C(C(OCC)=O)=N1

Computed Properties

  • Exact Mass: 182.106
  • Monoisotopic Mass: 182.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.107±0.06 g/cm3(Predicted)
  • Boiling Point: 326.4±30.0 °C(Predicted)
  • pka: 12.55±0.50(Predicted)

1H-Pyrazole-3-carboxylic acid, 5-ethyl-4-methyl-, ethyl ester Related Literature

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.